3-Benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane is a useful research compound. Its molecular formula is C15H21NO and its molecular weight is 231.339. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Overview of Chemical Compounds in Research
3-Benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane is a compound of interest within the broader scope of chemical research, particularly in the context of its potential applications in various scientific fields. While specific studies on this compound are not directly available, insights can be drawn from research on related chemical structures and their applications. This approach helps to understand the potential utility of this compound in scientific research.
Catalytic Applications and Organic Synthesis
Research on related bicyclic and heterocyclic compounds indicates potential applications in catalytic processes and organic synthesis. For example, the selective catalytic oxidation of cyclohexene showcases the importance of similar structures in achieving controlled reactions for industrial and academic purposes (Hongen Cao et al., 2018). Such studies imply that this compound could serve as a precursor or a participant in synthetic routes for creating valuable chemical intermediates.
Pharmaceutical Research
The bicyclic nature of this compound suggests its potential relevance in pharmaceutical research, where similar structures have been explored for drug development. Compounds like norbornanes and related bicyclo[2.2.1]heptanes have been investigated for their medicinal properties and as models for studying structure-activity relationships (G. Buchbauer et al., 1991). This context hints at the possibility of exploring this compound for similar pharmaceutical applications, including the design of new drugs with specific biological activities.
Environmental and Ecological Impact
The environmental fate and behavior of chemical compounds, particularly those used in consumer products, are critical areas of study. Although direct studies on this compound are not available, research on the occurrence, fate, and ecological impact of structurally related compounds, such as benzophenones in aquatic environments, provides a framework for considering the ecological aspects of chemical research (Camille Haman et al., 2015). This perspective emphasizes the importance of understanding not only the potential applications but also the environmental implications of chemical compounds.
Future Directions
The compound 3-Benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane is shown to be a promising building block for further selective derivatization of the cyclobutane ring providing novel conformationally restricted piperidine derivatives . This suggests that it could have potential applications in medicinal chemistry research.
Properties
IUPAC Name |
3-benzyl-6-ethoxy-3-azabicyclo[3.2.0]heptane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO/c1-2-17-15-8-13-10-16(11-14(13)15)9-12-6-4-3-5-7-12/h3-7,13-15H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZAVIQUMDWGELQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CC2C1CN(C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.